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Compound of Interest

Compound Name:
2-(4-bromophenoxy)-N-

methylacetamide

CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Technical Profile
Compound Class: Phenoxyacetamide Derivative Primary Application: Chemical Probe /

Fragment Hit / Synthetic Intermediate Physicochemical Context:[2]

Molecular Weight: ~244.09 g/mol (Fragment-like, favorable for FBDD).[1][2]

Lipophilicity (cLogP): ~1.8–2.2 (Estimated).[1][2] Indicates good membrane permeability but

moderate risk of non-specific hydrophobic binding.[1][2]

Reactivity: The phenoxyacetamide linkage is generally stable, unlike alpha-haloacetamides

(e.g., iodoacetamide) which are covalent electrophiles.[1][2] However, metabolic stability

(amidase susceptibility) must be verified.[1][2]

The Specificity Challenge
Phenoxyacetamides are considered "Privileged Structures" in medicinal chemistry because

they can bind multiple protein targets (e.g., Voltage-Gated Sodium Channels, KCNQ channels,
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and specific hydrolases).[1][2] Consequently, they carry a high risk of being "Frequent Hitters"

or PAINS (Pan-Assay Interference Compounds) if not rigorously validated.[1][2]

Comparative Performance Analysis
To assess the specificity of 2-(4-bromophenoxy)-N-methylacetamide, it must be

benchmarked against structural analogs and known promiscuous mechanisms.[1][2]

Table 1: Specificity Profile vs. Alternatives

Feature
Target Probe:2-(4-
bromophenoxy)-N-
methylacetamide

Negative Control:2-
phenoxy-N-
methylacetamide

Promiscuous

Control:Tetraiodoph
enolphthalein
(Example
Aggregator)

Structural Role

Active Hit: The 4-

Bromo group provides

a halogen bond donor

or hydrophobic anchor

essential for specific

pocket binding.[1][2]

Null Analog: Lacks the

4-Br anchor.[1][2]

Should show >100x

reduction in potency if

binding is specific.[1]

[2]

Aggregator: Forms

colloidal aggregates

that sequester

proteins non-

specifically.[1][2]

Hill Slope (nH)

Expected: ~1.0 (Ideal

1:1 binding

stoichiometry).

N/A (Should be

inactive).

Steep (> 2.0):

Indicates cooperative

non-specific inhibition

or denaturation.[1][2]

Detergent Sensitivity

Insensitive: Potency

remains stable with

0.01% Triton X-100.[1]

[2]

N/A

Sensitive: Potency

vanishes with

detergent (aggregates

disrupted).[1][2]

Shift in Tm (CETSA)

Specific Shift:

Stabilizes target

protein by 2–5°C at

saturating

concentrations.[1][2]

No Shift: Fails to

stabilize the specific

target.[1][2]

Destabilization: Often

causes protein

unfolding or

precipitation.[1][2]
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Critical Validation Protocols
As a Senior Application Scientist, I recommend the following self-validating workflow to confirm

that the activity of 2-(4-bromophenoxy)-N-methylacetamide is driven by specific molecular

recognition.

Protocol A: The "Detergent Challenge" (Aggregation
Counter-Screen)
Rationale: Many hydrophobic fragments appear active by forming colloidal aggregates that

sequester enzymes.[1][2]

Setup: Prepare two parallel dose-response plates for your biological assay (e.g., Kinase or

Antimicrobial assay).

Condition 1 (Standard): Assay buffer only.

Condition 2 (Challenge): Assay buffer + 0.01% v/v Triton X-100 (or freshly prepared Tween-

80).

Execution: Run the assay with the compound concentration range (e.g., 100 µM to 1 nM).

Analysis: Calculate IC50 for both conditions.

Result: If IC50 shifts significantly (>3-fold increase) in the presence of detergent, the

compound is likely acting via non-specific aggregation.[1][2]

Result: If IC50 is unchanged, the mechanism is likely specific binding.[1][2]

Protocol B: Structure-Activity Relationship (SAR)
Triangulation
Rationale: True specificity requires that minor structural changes lead to predictable changes in

activity.[1][2]

Synthesis/Sourcing: Acquire the Des-bromo analog (2-phenoxy-N-methylacetamide) and the

N,N-dimethyl analog.[1][2]
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Hypothesis Testing:

The "H-Bond" Check: If the N-methyl amide proton is a key hydrogen bond donor, the

N,N-dimethyl analog should be inactive.[1][2]

The "Halogen" Check: If the 4-Br is replaced by 4-H (Des-bromo) and activity is lost, the

bromine is essential for the pharmacophore (specificity confirmed).[1][2]

Data Output: Construct a mini-SAR table. If all analogs have identical potency, the

compound is acting via non-specific membrane disruption (toxicity).[1][2]

Protocol C: Cellular Thermal Shift Assay (CETSA)
Rationale: To prove the compound engages the target inside the cell.[1][2]

Treatment: Treat live cells with 2-(4-bromophenoxy)-N-methylacetamide (at 5x EC50) for 1

hour.[1][2] Include a DMSO control.[1][2]

Heating: Aliquot cells and heat to a gradient (40°C – 65°C).

Lysis & Separation: Lyse cells; centrifuge to remove precipitated (unstable) proteins.

Detection: Analyze supernatant via Western Blot for the target protein.[1][2]

Validation: A shift in the aggregation temperature (

) compared to DMSO confirms physical binding.[1][2]

Specificity Validation Workflow (Logic Diagram)
The following diagram illustrates the decision matrix for validating this compound,

distinguishing it from false positives.
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Compound Hit:
2-(4-bromophenoxy)-N-methylacetamide

Step 1: QC Analysis
(LC-MS >95%, NMR)

Step 2: Primary Bioassay
(Dose Response)

Check Hill Slope (nH)

Probable Aggregator
(Non-Specific)

nH > 2.0

Step 3: Detergent Challenge
(+0.01% Triton X-100)

nH ~ 1.0

IC50 Shift?

Potency Lost

Step 4: SAR Analog Testing
(vs. Des-bromo / N,N-dimethyl)

Potency Retained

SPECIFICITY CONFIRMED
(Valid Chemical Probe)

Strict SAR Observed

PROMISCUOUS / PAINS
(Discard)

Flat SAR (All Active)
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Caption: Decision matrix for validating the specificity of phenoxyacetamide derivatives, filtering

out aggregators and PAINS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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